![molecular formula C15H19N3O6S B1227515 4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]-1-piperazinecarboxylic acid ethyl ester](/img/structure/B1227515.png)
4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]-1-piperazinecarboxylic acid ethyl ester
Overview
Description
4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]-1-piperazinecarboxylic acid ethyl ester is a benzoxazine.
Scientific Research Applications
Synthesis and Reactivity
Synthesis of Benzoxazine Derivatives : The compound 4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]-1-piperazinecarboxylic acid ethyl ester is related to 3-(4-Oxo-4H-3,1-benzoxazin-2-yl)-1-benzenesulfonyl chloride, a compound synthesized and studied for its reactivity toward amines. This synthesis involves retaining the benzoxazine moiety while reacting with aniline and piperidine, leading to corresponding sulfonamides (Tarasov et al., 2002).
Reactivity with Amino Acids : Research on similar compounds, like 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride, demonstrates their ability to react with amino acid methyl esters to create amino acid sulfonamide derivatives. This kind of reactivity has implications for creating new biochemical compounds (Riabchenko et al., 2020).
Biological Activity
Antibacterial Properties : Some derivatives of 1,4-benzoxazine, which are structurally related to the queried compound, have demonstrated antimicrobial activities, particularly against plant pathogenic fungi (Mukovoz et al., 2018). Additionally, synthesized benzoxazine analogues have been screened for their antibacterial activity against various bacterial strains, showing significant results in certain cases (Kadian et al., 2012).
Antioxidant and Anticholinesterase Activities : A study on sulfonyl hydrazone compounds with piperidine rings, closely related to the queried compound, showed notable antioxidant capacity and anticholinesterase activity. These biological activities are critical in medicinal chemistry for developing potential therapeutic agents (Karaman et al., 2016).
Crystal Structure Analysis
- Structural Analysis : The crystal structure of a related compound, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, has been analyzed. Such structural studies are important for understanding the molecular conformation and potential interactions of related benzoxazine derivatives (Faizi et al., 2016).
properties
Product Name |
4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]-1-piperazinecarboxylic acid ethyl ester |
|---|---|
Molecular Formula |
C15H19N3O6S |
Molecular Weight |
369.4 g/mol |
IUPAC Name |
ethyl 4-[(3-oxo-4H-1,4-benzoxazin-7-yl)sulfonyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C15H19N3O6S/c1-2-23-15(20)17-5-7-18(8-6-17)25(21,22)11-3-4-12-13(9-11)24-10-14(19)16-12/h3-4,9H,2,5-8,10H2,1H3,(H,16,19) |
InChI Key |
DLDSJSUYAFFPOP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)CO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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